Cas no 1234710-01-0 (2-(azetidin-3-yl)-1H-imidazole)

• Product Name: 2-(azetidin-3-yl)-1H-imidazole
• CAS No: 1234710-01-0
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 5787166
• PubChem ID: 55299196
• Update Time: 2023-12-26

2-(azetidin-3-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• DTXSID701307644
• 2-(3-Azetidinyl)-1H-imidazole
• EN300-637393
• 2-(azetidin-3-yl)-1H-imidazole
• 1234710-01-0
• FUUJTHNKOCYTDT-UHFFFAOYSA-N
• AKOS006376993
• SB52062
• SCHEMBL1299173
• 1H-Imidazole, 2-(3-azetidinyl)-

• Inchi： 1S/C6H9N3/c1-2-9-6(8-1)5-3-7-4-5/h1-2,5,7H,3-4H2,(H,8,9)
• InChI Key： FUUJTHNKOCYTDT-UHFFFAOYSA-N
• SMILES： N1CC(C2=NC=CN2)C1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 370.7±35.0 °C(Predicted)
• pka: 13.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines